Cas no 147123-68-0 (3-Chlorothiophene-2-carboxamide)
3-Chlorothiophene-2-carboxamide is a heterocyclic organic compound featuring a chlorinated thiophene ring core with a carboxamide functional group at the 2-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The chlorine substitution enhances reactivity for further functionalization, while the carboxamide group offers hydrogen-bonding potential, aiding in molecular interactions. Its stability under standard conditions and compatibility with various reaction conditions make it a valuable building block in medicinal chemistry and material science. The compound’s well-defined purity and consistent performance ensure reliability in research and industrial processes.
147123-68-0 structure
Product Name:3-Chlorothiophene-2-carboxamide
CAS No:147123-68-0
MF:C5H4ClNOS
MW:161.609358787537
MDL:MFCD00068144
CID:135486
PubChem ID:2808088
Update Time:2025-05-27
3-Chlorothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Chlorothiophene-2-carboxamide
- 3-Chloro-thiophene-2-carboxylic acid amide
- 3-chloro-2-thiophenecarboxamide
- 3-chloro-thiophene-2-carboxamide
- BUTTPARK 47\18-05
- 3-Chlorothiophene-2-carboxamide ,99%
- 3-Chloro-thiophene-2-carboxylicacidaMide
- DTXSID30384567
- FT-0643400
- CS-0320915
- ?3-Chlorothiophene-2-Carboxamide
- MFCD00068144
- AKOS000278663
- J-512348
- chlorothiophene carboxamide
- SCHEMBL2225907
- 2-Thiophenecarboxamide, 3-chloro-
- A808607
- PUKKVMZZENXNSR-UHFFFAOYSA-N
- 7C-110
- 147123-68-0
- HMS1662D15
- DB-042871
-
- MDL： MFCD00068144
- Inchi： 1S/C5H4ClNOS/c6-3-1-2-9-4(3)5(7)8/h1-2H,(H2,7,8)
- InChI Key： PUKKVMZZENXNSR-UHFFFAOYSA-N
- SMILES： ClC1C=CSC=1C(N)=O
Computed Properties
- Exact Mass: 160.97000
- Monoisotopic Mass: 160.97
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.3A^2
- XLogP3: 1.4
Experimental Properties
- Density: 1.475
- Melting Point: 105 °C
- Boiling Point: 298.3°Cat760mmHg
- Flash Point: 134.2°C
- Refractive Index: 1.619
- PSA: 71.33000
- LogP: 2.20070
3-Chlorothiophene-2-carboxamide Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Chlorothiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 017088-1g |
3-Chlorothiophene-2-carboxamide |
147123-68-0 | 97% | 1g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 017088-5g |
3-Chlorothiophene-2-carboxamide |
147123-68-0 | 97% | 5g |
￡53.00 | 2022-03-01 | |
| Fluorochem | 017088-10g |
3-Chlorothiophene-2-carboxamide |
147123-68-0 | 97% | 10g |
￡92.00 | 2022-03-01 | |
| Chemenu | CM199078-100g |
3-Chlorothiophene-2-carboxamide |
147123-68-0 | 95% | 100g |
$527 | 2021-08-05 | |
| abcr | AB342766-100 mg |
3-Chloro-2-thiophenecarboxamide; . |
147123-68-0 | 100mg |
€208.80 | 2023-04-26 | ||
| Chemenu | CM199078-100g |
3-Chlorothiophene-2-carboxamide |
147123-68-0 | 95% | 100g |
$527 | 2023-01-19 | |
| eNovation Chemicals LLC | D542414-25g |
3-chlorothiophene-2-carboxamide |
147123-68-0 | 95% | 25g |
$890 | 2024-08-03 | |
| eNovation Chemicals LLC | Y1014808-5g |
2-Thiophenecarboxamide, 3-chloro- |
147123-68-0 | 99% | 5g |
$340 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1014808-1g |
2-Thiophenecarboxamide, 3-chloro- |
147123-68-0 | 99% | 1g |
$505 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1014808-250mg |
2-Thiophenecarboxamide, 3-chloro- |
147123-68-0 | 99% | 250mg |
$260 | 2025-02-21 |
3-Chlorothiophene-2-carboxamide Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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